Cas no 247128-14-9 (4-(2,6-Dimethylpiperidin-1-yl)-4-oxo-butyric acid)

• Product Name: 4-(2,6-Dimethylpiperidin-1-yl)-4-oxo-butyric acid
• CAS No: 247128-14-9
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 2129991
• PubChem ID: 3102906
• Update Time: 2024-02-29

4-(2,6-Dimethylpiperidin-1-yl)-4-oxo-butyric acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-Dimethylpiperidin-1-yl)-4-oxo-butyric acid
• BAS 00375487
• TimTec1_008295
• Oprea1_366893
• Oprea1_271421
• 4-(2,6-Dimethyl-piperidin-1-yl)-4-oxo-butyric acid
• HMS1557J01
• BB 0216413
• ST50001734
• 4-(2,6-dimethylpiperidyl)-4-oxobutanoic acid

• Inchi： 1S/C11H19NO3/c1-8-4-3-5-9(2)12(8)10(13)6-7-11(14)15/h8-9H,3-7H2,1-2H3,(H,14,15)
• InChI Key： ZTFWHVOFAVHCDK-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)N1C(C)CCCC1C

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6
• XLogP3: 0.9

4-(2,6-Dimethylpiperidin-1-yl)-4-oxo-butyric acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines